N-(5-((2-((4-fluorobenzyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[5-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C23H24FN5O4S3/c24-18-8-4-16(5-9-18)14-25-20(30)15-34-23-28-27-22(35-23)26-21(31)17-6-10-19(11-7-17)36(32,33)29-12-2-1-3-13-29/h4-11H,1-3,12-15H2,(H,25,30)(H,26,27,31)
• InChI Key: FRGIMHJHFMGWFG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(S3)SCC(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C23H24FN5O4S3
• Molecular Weight: 549.7 g/mol

Description

N-(5-((2-((4-fluorobenzyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C23H24FN5O4S3 and its molecular weight is 549.65. The purity is usually 95%.
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Scientific Research Applications

Antituberculosis Activity

A study led by V. U. Jeankumar et al. (2013) designed and synthesized a series of compounds by molecular hybridization from aryl thioamides, which included analogs related to the specified chemical compound. These compounds were evaluated for their in vitro activity against Mycobacterium smegmatis (MS) GyrB ATPase and Mycobacterium tuberculosis (MTB) DNA gyrase, showing promising antituberculosis activity without cytotoxic effects at relevant concentrations. This research highlights the potential of such compounds in developing new antituberculosis drugs (Jeankumar et al., 2013).

Antimicrobial and Antifungal Applications

Another study by D. G. Anuse et al. (2019) focused on substituted N-(benzo[d]thiazol-2-yl)-2-(4-(6-fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)acetamide derivatives for their antimicrobial activity. These compounds, synthesized from substituted N-(benzo[d]thiazol-2-yl)-2-chloroacetamide/bromopropanamide and evaluated against various microbial strains, showed good to moderate activity, suggesting their potential as antimicrobial agents (Anuse et al., 2019).

Applications in Cancer Research

Research into compounds containing benzothiazole and related derivatives has been driven by their potential anticancer properties. A study by Derya Osmaniye et al. (2018) synthesized new benzothiazole acylhydrazones to investigate their anticancer activity. These compounds demonstrated cytotoxic activity against various cancer cell lines, indicating the therapeutic potential of benzothiazole derivatives in cancer treatment (Osmaniye et al., 2018).

Neuropharmacological Applications

The compound's applications extend into neuropharmacology, where derivatives have been explored for their potential as antipsychotics. For instance, Feipu Yang et al. (2016) synthesized a series of benzamides with promising dopamine D2, serotonin 5-HT1A, and 5-HT2A receptor properties. These compounds were evaluated as potential antipsychotics, showing efficacy in animal models without significant side effects, which suggests their utility in treating psychiatric disorders (Yang et al., 2016).